Cas no 50376-42-6 (2,3-Naphthalenediol,5,6,7,8-tetrahydro-5-(4-hydroxy-3-methoxyphenyl)-6,7-dimethyl-, (5R,6R,7R)-)

2,3-Naphthalenediol,5,6,7,8-tetrahydro-5-(4-hydroxy-3-methoxyphenyl)-6,7-dimethyl-, (5R,6R,7R)- structure

50376-42-6 structure

Product Name:2,3-Naphthalenediol,5,6,7,8-tetrahydro-5-(4-hydroxy-3-methoxyphenyl)-6,7-dimethyl-, (5R,6R,7R)-

CAS No:50376-42-6

MF:C₁₉H₂₂O₄

MW:314.375586032867

CID:373264

PubChem ID:170835

Update Time:2025-04-19

2,3-Naphthalenediol,5,6,7,8-tetrahydro-5-(4-hydroxy-3-methoxyphenyl)-6,7-dimethyl-, (5R,6R,7R)- Chemical and Physical Properties

Names and Identifiers

- 2,3-Naphthalenediol,5,6,7,8-tetrahydro-5-(4-hydroxy-3-methoxyphenyl)-6,7-dimethyl-, (5R,6R,7R)-
- norisoguaiacin
- 2,3-NAPHTHALENEDIOL, 5,6,7,8-TETRAHYDRO-5-(4-HYDROXY-3-METHOXYPHENYL)-6,7-DIMETHYL-, (5R,6R,7R)-
- 6-O-DEMETHYLISOGUAIACIN
- 4O99323A5X
- DTXSID40198435
- 2,3-Naphthalenediol, 5,6,7,8-tetrahydro-5-(4-hydroxy-3-methoxyphenyl)-6,7-dimethyl-, (5R-(5alpha,6beta,7beta))-
- 50376-42-6
- Q27260287
- 2,3-NAPHTHALENEDIOL, 5,6,7,8-TETRAHYDRO-5-(4-HYDROXY-3-METHOXYPHENYL)-6,7-DIMETHYL-, (5R-(5.ALPHA.,6.BETA.,7.BETA.))-
- (5R,6R,7R)-5-(4-hydroxy-3-methoxyphenyl)-6,7-dimethyl-5,6,7,8-tetrahydronaphthalene-2,3-diol
- UNII-4O99323A5X
- DTXCID70120926
- Inchi： 1S/C19H22O4/c1-10-6-13-7-16(21)17(22)9-14(13)19(11(10)2)12-4-5-15(20)18(8-12)23-3/h4-5,7-11,19-22H,6H2,1-3H3/t10-,11-,19-/m1/s1
- InChI Key： OOLXLJYOMPTXOB-XCJKDKRRSA-N
- SMILES： OC1C(=CC2=C(C=1)[C@@H](C1C=CC(=C(C=1)OC)O)[C@H](C)[C@H](C)C2)O

Computed Properties

Exact Mass: 314.15180918g/mol
Monoisotopic Mass: 314.15180918g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 401
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 69.9Å²

2,3-Naphthalenediol,5,6,7,8-tetrahydro-5-(4-hydroxy-3-methoxyphenyl)-6,7-dimethyl-, (5R,6R,7R)- Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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